![molecular formula C16H22N2O4S B2660002 N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)-2-phenoxyacetamide CAS No. 2034312-12-2](/img/structure/B2660002.png)
N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)-2-phenoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)-2-phenoxyacetamide” is a complex organic compound. It contains a bicyclo[3.2.1]octane core, which is a common structural motif in many classes of natural products .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds, such as 8-oxabicyclo[3.2.1]octanes, have been synthesized via gold (I)-catalyzed tandem 1,3-acyloxy migration/Ferrier rearrangement of glycal derived 1,6-enyne bearing propargylic carboxylates .Molecular Structure Analysis
The molecular structure of this compound is likely complex due to the presence of the bicyclo[3.2.1]octane core and various functional groups. Similar compounds, such as 8-methanesulfonyl-3,8-diazabicyclo[3.2.1]octane, have a molecular formula of C7H14N2O2S .Scientific Research Applications
Drug Discovery and Synthetic Intermediates
The 2-azabicyclo[3.2.1]octane scaffold serves as a key synthetic intermediate in several total synthesis processes. Its unique structure, however, can pose challenges in its acquisition. Researchers have explored various synthetic approaches to access this bicyclic architecture, making it a valuable building block for drug development .
Pharmacological Applications
a. Neuronal Nicotinic Acetylcholine Receptor Modulation: Interest in this core structure surged after Massiot’s group reported a series of structurally related cytisine-like alkaloids from the roots and stems of Ormosia hosier, a plant used in traditional Chinese herbal medicine. These compounds, part of the hosieine family, exhibited high affinity for the α4β2 neuronal nicotinic acetylcholine receptor. Understanding the pharmacological interactions of 2-azabicyclo[3.2.1]octanes with such receptors is crucial for drug design .
Total Synthesis of Target Molecules
The 2-azabicyclo[3.2.1]octane scaffold has been employed in the total synthesis of various target molecules. Researchers have harnessed its unique properties to construct complex structures efficiently. Investigating its role in specific synthetic pathways can lead to novel drug candidates .
Future Prospects
As our understanding of 2-azabicyclo[3.2.1]octanes grows, we anticipate further applications in medicinal chemistry, including the design of selective ligands, enzyme inhibitors, and other bioactive compounds. Continued research will unveil additional therapeutic possibilities .
Future Directions
Future research could focus on the synthesis and characterization of this compound, as well as investigation of its potential applications. The high strain energy of molecules with trans-fused bicyclo[3.3.0]octane ring systems makes them very difficult to synthesize, but recent progress has been made in the synthetic community .
properties
IUPAC Name |
N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O4S/c1-23(20,21)18-13-7-8-14(18)10-12(9-13)17-16(19)11-22-15-5-3-2-4-6-15/h2-6,12-14H,7-11H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBJCYYXZKYRDMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1C2CCC1CC(C2)NC(=O)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.